Cas no 10402-52-5 (2-Phenylpropyl acetate)

• Product Name: 2-Phenylpropyl acetate
• CAS No: 10402-52-5
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 48581
• Update Time: 2026-05-14

2-Phenylpropyl acetate Chemical and Physical Properties

Names and Identifiers

• 2-Phenylpropyl acetate
• Hydratropic acetate
• beta-Methylphenethyl alcohol acetate
• 2-phenyl-1-propyl acetate
• EINECS 233-871-2
• Hydratropyl acetate

• Inchi： 1S/C11H14O2/c1-9(8-13-10(2)12)11-6-4-3-5-7-11/h3-7,9H,8H2,1-2H3
• InChI Key： RVPTTWAAIKMYAH-UHFFFAOYSA-N
• SMILES： C(OCC(C1C=CC=CC=1)C)(=O)C

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.0292 (rough estimate)
• Boiling Point: 270.46°C (rough estimate)
• Flash Point: 99.1 °C
• Refractive Index: 1.5103 (estimate)
• PSA: 26.30000
• LogP: 2.35320

2-Phenylpropyl acetate Security Information

• Safety Term：Mildly toxic by ingestion. A skin irritant. When heated to decomposition it emits acrid smoke and irritating fumes.